Acetic acid, 2-[[(1R)-1-phenylethyl]imino]-, ethyl ester
Acetic acid, 2-[[(1R)-1-phenylethyl]imino]-, ethyl ester
Brand Name:
Vulcanchem
CAS No.:
37662-05-8
VCID:
VC0145578
InChI:
InChI=1S/C12H15NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3/t10-/m1/s1
SMILES:
CCOC(=O)C=NC(C)C1=CC=CC=C1
Molecular Formula:
C12H15NO2
Molecular Weight:
205.25 g/mol
Acetic acid, 2-[[(1R)-1-phenylethyl]imino]-, ethyl ester
CAS No.: 37662-05-8
Reference Standards
VCID: VC0145578
Molecular Formula: C12H15NO2
Molecular Weight: 205.25 g/mol
![Acetic acid, 2-[[(1R)-1-phenylethyl]imino]-, ethyl ester - 37662-05-8](/images/no_structure.jpg)
| CAS No. | 37662-05-8 |
|---|---|
| Product Name | Acetic acid, 2-[[(1R)-1-phenylethyl]imino]-, ethyl ester |
| Molecular Formula | C12H15NO2 |
| Molecular Weight | 205.25 g/mol |
| IUPAC Name | ethyl 2-[(1R)-1-phenylethyl]iminoacetate |
| Standard InChI | InChI=1S/C12H15NO2/c1-3-15-12(14)9-13-10(2)11-7-5-4-6-8-11/h4-10H,3H2,1-2H3/t10-/m1/s1 |
| Standard InChIKey | VHFZIBNRJPBOBX-SNVBAGLBSA-N |
| Isomeric SMILES | CCOC(=O)C=N[C@H](C)C1=CC=CC=C1 |
| SMILES | CCOC(=O)C=NC(C)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)C=NC(C)C1=CC=CC=C1 |
| Synonyms | [[(1R)-1-Phenylethyl]imino]acetic Acid Ethyl Ester; (R)-[(1-Phenylethyl)imino]acetic Acid Ethyl Ester; 2-[[(1R)-1-Phenylethyl]imino]acetic Acid Ethyl Ester; |
| PubChem Compound | 10889034 |
| Last Modified | Nov 11 2021 |
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